1-allyl-4-(cyclobutylcarbonyl)piperazine

• IUPAC Name: cyclobutyl-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H20N2O/c1-2-6-13-7-9-14(10-8-13)12(15)11-4-3-5-11/h2,11H,1,3-10H2
• InChI Key: LXUOICSEGKEGEO-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)C2CCC2
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol

Description

1-Allyl-4-(cyclobutylcarbonyl)piperazine is a piperazine derivative featuring an allyl group at the 1-position and a cyclobutylcarbonyl substituent at the 4-position. Piperazine derivatives are widely studied for their pharmacological versatility, including roles in receptor binding, enzyme inhibition, and pharmacokinetic optimization.

Comparison with Similar Compounds

Table 1: Receptor Binding Affinity of Piperazine vs. Other Heterocycles

Compound Class	Target Receptor	Ki or IC50 (nM)	Reference
Piperazine-substituted	hA2AAR	58
Piperidine-substituted	hA2AAR	594
Morpholine-substituted	BChE	>1,419

Substituent Effects on Piperazine Activity

4-Position Substituents

The 4-position of piperazine is critical for modulating target affinity and physicochemical properties:

• Benzyl or Phenyl Groups : In hA2AAR ligands, benzyl or phenyl substituents at the 4-position maintained high affinity (Ki = 58 nM), while longer chains (e.g., phenylethyl) reduced activity (Ki >100 nM) .

Spacer Groups Between Piperazine and Core Structures

• Ethylene or Methylene Spacers: In 4(1H)-quinolone derivatives, ethylene spacers between piperazine and the core improved aqueous solubility (80 µM at pH 2.0–6.5) compared to direct attachment (solubility <20 µM) .
• Direct Attachment: Compounds like 8a (N-phenylpiperazinyl-quinolone) exhibited reduced solubility, highlighting the trade-off between substituent bulk and solubility .

Table 2: Solubility and pKa of Piperazine Derivatives

Compound	Spacer	Solubility (µM, pH 2.0–6.5)	Calculated pKa	Reference
8ac (Ethylene spacer)	Ethylene	80	6–7
8j (Methylene spacer)	Methylene	80	5.0
8a (Direct attachment)	None	<20	3.8

Receptor Selectivity and Binding Dynamics

Serotonin 5-HT1A Receptors

Piperazine derivatives with three-carbon linkers and acetyl groups (e.g., compound 3d) achieved subnanomolar affinity (Ki <1 nM) for 5-HT1A receptors. The cyclobutylcarbonyl group in the target compound may similarly enhance affinity through hydrophobic interactions, though para-substituents like nitro groups can reduce binding .

PARP-1 Inhibition

Piperazine-substituted naphthoquinones showed enhanced PARP-1 selectivity due to structural rigidity. The cyclobutylcarbonyl group may mimic this effect, as seen in rigidified analogues like 1-(1-adamantylcarbonyl)-4-nitrophenylpiperazine .

Metabolic and Environmental Stability

• Metabolic Hotspots: Piperazine rings are prone to oxidation and N-dealkylation. For example, fluoroquinolones with piperazine moieties undergo MnO2-mediated dealkylation and hydroxylation . The cyclobutylcarbonyl group in the target compound may hinder such metabolic pathways, improving stability.
• Isostere Replacements : Replacing piperazine with bridged diazabicycles (e.g., 3,8-diaza[3.2.1]bicyclooctane) reduced dopamine transporter (DAT) affinity by >100-fold, underscoring the irreplaceability of piperazine in certain contexts .